Cas no 19796-51-1 (4-Amino-6-methylsulfanyl-2-phenylpyrimidine-5-carbonitrile)

• Product Name: 4-Amino-6-methylsulfanyl-2-phenylpyrimidine-5-carbonitrile
• CAS No: 19796-51-1
• MF: C₁₂H₁₀N₄S
• MW: 242.299600124359
• CID: 6794068
• PubChem ID: 10922723
• Update Time: 2025-05-19

4-Amino-6-methylsulfanyl-2-phenylpyrimidine-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-AMINO-6-(METHYLTHIO)-2-PHENYL-5-PYRIMIDINECARBONITRILE
• 4-Amino-6-(methylsulfanyl)-2-phenylpyrimidine-5-carbonitrile
• 19796-51-1
• MFCD07761030
• F97664
• 4-Amino-6-methylsulfanyl-2-phenylpyrimidine-5-carbonitrile

• Inchi： 1S/C12H10N4S/c1-17-12-9(7-13)10(14)15-11(16-12)8-5-3-2-4-6-8/h2-6H,1H3,(H2,14,15,16)
• InChI Key： XDEGBVNCZAECHT-UHFFFAOYSA-N
• SMILES： S(C)C1=C(C#N)C(N)=NC(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 242.06261751g/mol
• Monoisotopic Mass: 242.06261751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 101Ų

Additional information on 4-Amino-6-methylsulfanyl-2-phenylpyrimidine-5-carbonitrile

Introduction to 4-Amino-6-methylsulfanyl-2-phenylpyrimidine-5-carbonitrile (CAS No. 19796-51-1) and Its Emerging Applications in Chemical Biology

4-Amino-6-methylsulfanyl-2-phenylpyrimidine-5-carbonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 19796-51-1, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound belongs to the pyrimidine class, a family of nitrogen-containing heterocycles that are widely recognized for their biological significance and pharmaceutical relevance. The presence of multiple functional groups, including an amino group, a methylsulfanyl group, a phenyl ring, and a nitrile group, makes this molecule a versatile scaffold for further chemical modifications and biological investigations.

The structural composition of 4-amino-6-methylsulfanyl-2-phenylpyrimidine-5-carbonitrile imparts distinct chemical and electronic characteristics that make it valuable in various applications. The amino group (–NH₂) at the 4-position contributes to its basicity and potential for hydrogen bonding interactions, while the methylsulfanyl group (–SCH₃) at the 6-position introduces steric hindrance and sulfur-based functionalities that can influence its reactivity and binding affinity. The phenyl ring at the 2-position enhances hydrophobic interactions, making it suitable for membrane-related studies or interactions with lipophilic targets. Finally, the nitrile group (–CN) at the 5-position acts as a strong electron-withdrawing moiety, affecting electronic distribution and reactivity.

In recent years, there has been growing interest in exploring the pharmacological potential of pyrimidine derivatives due to their resemblance to natural nucleobases and their ability to interact with biological macromolecules. 4-Amino-6-methylsulfanyl-2-phenylpyrimidine-5-carbonitrile has been investigated for its potential as an intermediate in drug discovery programs. Its framework can be modified to develop novel compounds targeting various therapeutic areas, including oncology, inflammation, and infectious diseases. The compound’s ability to serve as a precursor for more complex molecules has made it a subject of interest in synthetic organic chemistry.

One of the most compelling aspects of 4-amino-6-methylsulfanyl-2-phenylpyrimidine-5-carbonitrile is its role in developing kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways, and dysregulation of these pathways is often associated with diseases such as cancer. Pyrimidine-based kinase inhibitors have been successfully commercialized, highlighting the importance of this scaffold in medicinal chemistry. Researchers have leveraged the core structure of 4-amino-6-methylsulfanyl-2-phenylpyrimidine-5-carbonitrile to design molecules that selectively inhibit specific kinases without affecting others. This selectivity is crucial for minimizing side effects and improving therapeutic outcomes.

Recent studies have demonstrated the compound’s utility in preclinical models as a lead for further optimization. By integrating computational chemistry techniques such as molecular docking and virtual screening, researchers have identified derivatives of 4-amino-6-methylsulfanyl-2-phenylpyrimidine-5-carbonitrile that exhibit enhanced binding affinity to target proteins. These studies underscore the importance of structure-based drug design in accelerating the discovery of novel therapeutics. The compound’s versatility allows chemists to introduce diverse substituents while maintaining its core pharmacophore, facilitating rapid development of drug candidates.

The synthesis of 4-amino-6-methylsulfanyl-2-phenylpyrimidine-5-carbonitrile involves multi-step organic reactions that highlight its synthetic accessibility. The process typically begins with the condensation of appropriate precursors under controlled conditions to form the pyrimidine ring system. Subsequent functionalization steps introduce the amino, methylsulfanyl, phenyl, and nitrile groups at their respective positions. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more readily available for research purposes.

The biological activity of 4-amino-6-methylsulfanyl-2-phenylpyrimidine-5-carbonitrile has been explored through various experimental approaches. In vitro assays have shown that derivatives of this compound can modulate enzyme activity and cellular processes relevant to disease pathways. For instance, some modifications have demonstrated inhibitory effects on tyrosine kinases, which are overactive in many cancers. Additionally, studies have examined its interaction with transcription factors and other regulatory proteins, providing insights into its potential mechanisms of action.

The compound’s role extends beyond kinase inhibition; it has also been investigated for its antimicrobial properties. Pyrimidine derivatives are known to disrupt nucleic acid synthesis or interfere with metabolic pathways in microorganisms. Preliminary findings suggest that certain analogs of 4-amino-6-methylsulfanyl-2-phenylpyrimidine-5-carbonitrile exhibit promising activity against resistant bacterial strains, offering a potential solution to emerging infectious challenges.

Future directions in research on 4-amino-6-methylsulfanyl-2-phénylpyrimidine -5-carbonitrile include exploring its potential in combination therapies and personalized medicine approaches. By understanding how this compound interacts with different biological systems, researchers can develop strategies to enhance its efficacy while reducing toxicity. Furthermore, advances in biocatalysis and green chemistry may provide sustainable methods for synthesizing this compound on an industrial scale.

In conclusion,4-amino -6-methylsulfanyl -2-phénylpyrimidine -5-carbonitrile (CAS No. 19796 -51 -1) represents a valuable scaffold with diverse applications in chemical biology and drug discovery . Its unique structural features make it suitable for developing targeted therapies against various diseases . As research continues ,this compound is poised to contribute significantly to advancements in medicinal chemistry .